N-(4-Azido-2-nitrophenyl)-beta-alanine

• IUPAC Name: 3-(4-azido-2-nitroanilino)propanoic acid
• InChI: InChI=1S/C9H9N5O4/c10-13-12-6-1-2-7(8(5-6)14(17)18)11-4-3-9(15)16/h1-2,5,11H,3-4H2,(H,15,16)
• InChI Key: WBDBRCKAXAMLMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N=[N+]=[N-])[N+](=O)[O-])NCCC(=O)O
• Molecular Formula: C9H9N5O4
• DSSTOX Substance ID: DTXSID10568020
• Molecular Weight: 251.20 g/mol
• CAS RN: 58775-35-2

Description

“N-(4-Azido-2-nitrophenyl)-beta-alanine” is a compound that has been used in various scientific research. It is a derivative of beta-alanine, a naturally occurring beta amino acid. The “4-Azido-2-nitrophenyl” part of the molecule refers to a nitrophenyl group, which is a phenyl ring (a hexagonal ring of carbon atoms) with a nitro group (-NO2) and an azido group (-N3) attached.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, 2-Chloro-N-(4-nitrophenyl)acetamide and sodium azide were dissolved in a mixture of ethanol/water and refluxed for 24 hours at 80 °C. After cooling, the compound precipitated. The crude product was filtered off and dried. Recrystallization from ethanol yielded yellow crystals.

Chemical Reactions Analysis

The azido group in “this compound” can undergo a variety of reactions. When exposed to UV light, nitrophenyl azides form a nitrene group that can initiate addition reactions with double bonds, insertion into C-H and N-H sites, or subsequent ring expansion to react with a nucleophile (e.g., primary amines).

Scientific Research Applications

Crystal and Molecular Structure Analysis

N-(4-Azido-2-nitrophenyl)-beta-alanine has been utilized in the study of crystal and molecular structures. Marchewka, Drozd, and Janczak (2011) investigated its crystal form, revealing its crystallization in the P2(1)/c space group of the monoclinic system. The study compared X-ray geometry with molecular orbital calculations, showing interactions via hydrogen bonds forming a dimeric structure. This research is significant in understanding the molecular arrangement and interactions in the crystalline state of such compounds (Marchewka, Drozd, & Janczak, 2011).

Antibody Binding Site Research

The compound has been utilized in immunology research, specifically in antibody binding studies. Fleet, Knowles, and Porter (1972) described the isolation of specific rabbit antibodies for the haptenic group 4-azido-2-nitrophenyl. The study involved photolysis of the antibody-hapten complex, leading to the covalent binding of the hapten to the antibody. This research provided insights into the antibody binding sites, a crucial aspect of immunological studies (Fleet, Knowles, & Porter, 1972).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-azido-1-fluoro-2-nitro-benzene (90 mg) is mixed with an aqueous solution (0.5 ml) containing 3-aminopropionic acid (53 mg) and Na2CO3 (106 mg). Following addition of 2 ml of ethanol and 0.5 ml of water, the solution is heated for 24 h at 55° C. After removal of the unreacted materials by several ether extractions, the product (3-(N-(4-azido-2-nitrophenyl)-amino)propionic acid) is obtained by ether extraction of the acidified (pH 2.0) aqueous phase.